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Compound of Interest

Compound Name:

Methyl 1-

aminocyclopropanecarboxylate

hydrochloride

Cat. No.: B013478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed application notes and a comprehensive protocol for the

preparation of a stock solution of Methyl 1-aminocyclopropanecarboxylate hydrochloride.

This reagent is a valuable tool in various research fields, including pharmaceutical

development and biochemical studies, where it serves as a key intermediate and a modulator

of biological pathways. The following sections detail the necessary information for the accurate

and safe preparation of a stock solution for experimental use.

Chemical Properties and Storage
Methyl 1-aminocyclopropanecarboxylate hydrochloride is a white to off-white crystalline

powder. It is essential to understand its chemical properties for accurate stock solution

preparation and storage.
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Property Value Reference

Molecular Weight 151.59 g/mol [1][2]

Appearance
White to off-white crystalline

powder
[2]

Storage Temperature 2-8°C or -20°C [2]

Stability
Store in a cool, dry place.

Avoid moisture.

Purity ≥98% (TLC) [2]

Solubility
While comprehensive quantitative solubility data is not readily available, Methyl 1-
aminocyclopropanecarboxylate hydrochloride is known to be soluble in water. For other

common laboratory solvents, small-scale solubility testing is recommended to determine the

optimal solvent for your specific application.

Solvent Qualitative Solubility
Recommended for Stock
Solution

Water Soluble Yes

DMSO Information not available Test for solubility

Ethanol Information not available Test for solubility

Applications in Research
Methyl 1-aminocyclopropanecarboxylate hydrochloride is a versatile compound with

several applications in scientific research:

Pharmaceutical Synthesis: It serves as a crucial building block in the synthesis of more

complex molecules with potential therapeutic applications.
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Biochemical and Laboratory Research: Utilized in studies involving enzyme mechanisms and

protein modifications due to its reactive functional groups.[3]

Agrochemical Development: Acts as a precursor for creating plant growth regulators and

signaling compounds.[3]

Experimental Protocol: Preparation of a 100 mM
Aqueous Stock Solution
This protocol describes the preparation of a 100 mM stock solution of Methyl 1-
aminocyclopropanecarboxylate hydrochloride in sterile, purified water. This concentration is

a common starting point for many applications and can be further diluted to the desired working

concentration.

Materials and Equipment:
Methyl 1-aminocyclopropanecarboxylate hydrochloride (purity ≥98%)

Sterile, purified water (e.g., Milli-Q® or equivalent)

Analytical balance

Spatula

Weighing paper or boat

1.5 mL or 2.0 mL sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Water bath or heat block (for aiding dissolution)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Workflow for Stock Solution Preparation:
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Caption: Workflow for preparing the stock solution.
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Step-by-Step Procedure:
Calculate the required mass:

To prepare 1 mL of a 100 mM stock solution, the required mass of Methyl 1-
aminocyclopropanecarboxylate hydrochloride is calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L x 0.001 L x 151.59 g/mol

Mass (mg) = 15.16 mg

Weigh the compound:

Tare the analytical balance with a clean weighing boat.

Carefully weigh out 15.16 mg of Methyl 1-aminocyclopropanecarboxylate
hydrochloride.

Dissolution:

Transfer the weighed powder into a sterile 1.5 mL or 2.0 mL microcentrifuge tube.

Add 1.0 mL of sterile, purified water to the tube.

Close the tube tightly and vortex thoroughly until the powder is completely dissolved.

If the compound does not dissolve readily at room temperature, gentle warming in a water

bath (e.g., 37°C) for a few minutes may aid dissolution. Vortex again after warming.

Visually inspect the solution to ensure no solid particles remain.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into

smaller, single-use volumes (e.g., 50 µL or 100 µL) in sterile microcentrifuge tubes.

Label the aliquots clearly with the compound name, concentration, date of preparation,

and your initials.
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Store the aliquots at -20°C for long-term storage. A fresh stock solution is recommended

after 6 months of storage. For short-term storage (up to one month), 2-8°C can be used.

Preparation of Working Solutions
For most cell culture and biochemical assays, the stock solution will need to be diluted to a final

working concentration. The required dilution will depend on the specific experimental design.

Example Dilution to a 100 µM Working Solution:

To prepare 1 mL of a 100 µM working solution from a 100 mM stock solution, a 1:1000 dilution

is required.

Take 1 µL of the 100 mM stock solution.

Add it to 999 µL of the appropriate assay buffer or cell culture medium.

Mix thoroughly by gentle pipetting or vortexing.

Parameter Stock Solution Working Solution

Concentration 100 mM 100 µM

Solvent Sterile Water
Assay Buffer / Cell Culture

Medium

Volume 1 mL (example) 1 mL (example)

Storage -20°C
Prepare fresh before each

experiment

Safety Precautions
Methyl 1-aminocyclopropanecarboxylate hydrochloride is classified as an irritant. It may

cause skin, eye, and respiratory irritation.

Always handle the compound in a well-ventilated area, preferably in a chemical fume hood.
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Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical

advice if irritation persists.

Consult the Safety Data Sheet (SDS) for complete safety information before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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